Cas no 2138182-10-0 (1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione)

• Product Name: 1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione
• CAS No: 2138182-10-0
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 5941720
• PubChem ID: 165475335
• Update Time: 2025-07-16

1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione
• EN300-1122869
• 1-methyl-7-oxa-2lambda6-thia-1-azaspiro[4.5]decane-2,2,4-trione
• 2138182-10-0

• Inchi： 1S/C8H13NO4S/c1-9-8(3-2-4-13-6-8)7(10)5-14(9,11)12/h2-6H2,1H3
• InChI Key： IEIJXMDMMBUFJQ-UHFFFAOYSA-N
• SMILES： S1(CC(C2(COCCC2)N1C)=O)(=O)=O

Computed Properties

• Exact Mass: 219.05652907g/mol
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione

Introduction to 1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione (CAS No. 2138182-10-0)

1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione is a structurally intricate heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and functional groups. The compound belongs to the spirocyclic thiazole derivatives, which are known for their broad spectrum of biological activities. Its molecular structure incorporates a spiro linkage between a seven-membered oxygen-containing ring and a six-membered sulfur-containing ring, further functionalized with an azole moiety and multiple carbonyl groups. This complex architecture not only makes it a fascinating subject of study but also opens up numerous possibilities for its application in drug discovery and development.

The CAS number 2138182-10-0 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The presence of multiple reactive sites, including the thiazole ring, the azole ring, and the three ketone groups, makes 1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione a versatile scaffold for chemical modification and derivatization. These modifications can be tailored to enhance specific biological activities or to optimize pharmacokinetic properties, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with high precision. Studies have suggested that the spirocyclic core of 1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione can interact with enzymes and receptors in ways that may lead to therapeutic effects. For instance, the thiazole ring has been shown to exhibit antimicrobial properties by disrupting bacterial cell wall synthesis, while the azole moiety is known for its antifungal and anti-inflammatory activities.

The compound's structural features also make it an attractive candidate for developing novel anticancer agents. The spiro linkage introduces rigidity to the molecule, which can be exploited to design ligands that bind tightly to cancer-specific targets. Additionally, the presence of multiple carbonyl groups provides opportunities for further derivatization into prodrugs or bioconjugates that can enhance drug delivery systems. These attributes have prompted researchers to investigate its potential as a lead compound in oncology research.

In vitro studies have begun to unravel the pharmacological profile of 1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione, revealing promising results in several disease models. For example, preliminary experiments have demonstrated its ability to inhibit the activity of certain kinases involved in tumor growth and metastasis. The compound's ability to modulate these pathways could potentially lead to the development of new therapeutic strategies for cancer treatment. Furthermore, its interaction with other cellular targets may contribute to its therapeutic efficacy by affecting multiple signaling pathways simultaneously.

The synthesis of 1-methyl-7-oxa-2lambda6-thia-1-azaspiro4.5decane-2,2,4-trione presents both challenges and opportunities due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to access such complex molecules more efficiently. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the spirocyclic core and introducing the necessary functional groups with high precision.

The potential applications of 1-methyl-7-oxa-spirothiazolo[3',4':5',6']pyrazine[3H]-dione (a simplified derivative of 1-methyl-(CAS No.)) extend beyond oncology research into other therapeutic areas as well. Its structural motifs are reminiscent of known bioactive compounds that exhibit antimicrobial, anti-inflammatory, and even neuroprotective properties. This suggests that further exploration could uncover additional therapeutic uses for this class of compounds.

The growing interest in heterocyclic chemistry has spurred numerous research initiatives aimed at discovering new bioactive molecules derived from spirocyclic scaffolds like CAS No.: 2138182 (the full name). Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the discovery pipeline by leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms.

The development of novel drug candidates is not without its challenges; however, CAS No.: 213818(the full name) offers several advantages over existing therapies due to its unique structural features. Its spirocyclic framework provides stability against metabolic degradation while allowing for selective interactions with biological targets—qualities that are essential for achieving optimal therapeutic outcomes.

In conclusion, CAS No.: 213818(the full name) represents an exciting opportunity for medicinal chemists seeking innovative solutions for treating human diseases.* Its complex architecture,* coupled with* promising preliminary* data,* positions it as* a valuable* scaffold*for future* research.* As our understanding*of*biological systems*continues*to evolve,*so too will our ability*to harness*the potential*of such complex molecules.* With continued investigation,*this compound has the potential*to make significant contributions*to modern medicine.*